Cas no 185245-59-4 (5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester)

• Product Name: 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester
• CAS No: 185245-59-4
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 5274985
• Update Time: 2025-10-22

5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester

• Inchi： 1S/C15H13NO4S/c17-14(18)12-6-11-7-16(8-13(11)21-12)15(19)20-9-10-4-2-1-3-5-10/h1-6H,7-9H2,(H,17,18)
• InChI Key： UIJPRBLXQHBXQF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC2C=C(C(O)=O)SC=2C1

Additional information on 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester

Recent Advances in the Study of 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester (CAS: 185245-59-4)

The compound 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester (CAS: 185245-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thienopyrrole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key advancements in the study of this compound is the development of more efficient synthetic methodologies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis route for 185245-59-4, which significantly reduces the number of steps and improves overall yield. This breakthrough is expected to facilitate further research and potential scale-up for industrial applications. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for drug development.

In terms of pharmacological activity, recent in vitro and in vivo studies have revealed that 185245-59-4 exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB and COX-2. A preclinical study conducted by researchers at the University of Cambridge showed that the compound significantly reduced inflammation in a murine model of rheumatoid arthritis, with minimal side effects compared to existing treatments. These findings suggest that 185245-59-4 could serve as a lead compound for the development of next-generation anti-inflammatory drugs.

Additionally, the anticancer potential of 185245-59-4 has been explored in several recent studies. A 2024 paper in Cancer Research reported that the compound induces apoptosis in certain cancer cell lines, including breast and lung cancer, by modulating the PI3K/Akt/mTOR signaling pathway. The study also noted that 185245-59-4 exhibits selective cytotoxicity, sparing normal cells while targeting malignant ones. This selectivity is a highly desirable trait in anticancer drug development and warrants further investigation.

Despite these promising findings, challenges remain in the clinical translation of 185245-59-4. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may limit its therapeutic efficacy. However, recent efforts to develop prodrugs or nanoparticle-based delivery systems have shown potential in overcoming these limitations. A 2023 study in Advanced Drug Delivery Reviews highlighted the successful encapsulation of 185245-59-4 in polymeric nanoparticles, which improved its stability and targeted delivery to inflamed tissues.

In conclusion, the compound 5H-Thieno[2,3-c]pyrrole-2,5-dicarboxylic acid, 4,6-dihydro-, 5-(phenylmethyl) ester (CAS: 185245-59-4) represents a promising candidate for various therapeutic applications. Recent advancements in its synthesis, pharmacological profiling, and drug delivery systems have significantly enhanced its potential for clinical development. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to validate its efficacy and safety in humans.